methyl 4-ethynyl-1-methyl-1H-pyrazole-3-carboxylate

• IUPAC Name: methyl 4-ethynyl-1-methylpyrazole-3-carboxylate
• InChI: InChI=1S/C8H8N2O2/c1-4-6-5-10(2)9-7(6)8(11)12-3/h1,5H,2-3H3
• InChI Key: WONDBSBPEJBIOM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)C(=O)OC)C#C
• Molecular Formula: C8H8N2O2
• Molecular Weight: 164.16 g/mol
• CAS RN: 1354704-40-7

Description

“Methyl 4-ethynyl-1-methyl-1H-pyrazole-3-carboxylate” is a chemical compound with the molecular weight of 164.16. It is a powder in physical form. The IUPAC name for this compound is "methyl 4-ethynyl-1-methyl-1H-pyrazole-5-carboxylate".

Synthesis Analysis

The synthesis of pyrazole derivatives, such as “methyl 4-ethynyl-1-methyl-1H-pyrazole-3-carboxylate”, can be achieved through various strategies including multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with carbonyl system.

Molecular Structure Analysis

The molecular structure of “methyl 4-ethynyl-1-methyl-1H-pyrazole-3-carboxylate” comprises two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms. The InChI code for this compound is "1S/C8H8N2O2/c1-4-6-5-9-10 (2)7 (6)8 (11)12-3/h1,5H,2-3H3".

Chemical Reactions Analysis

Pyrazoles, including “methyl 4-ethynyl-1-methyl-1H-pyrazole-3-carboxylate”, are often used as scaffolds in the synthesis of bioactive chemicals and reactions in various media. They have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Physical And Chemical Properties Analysis

“Methyl 4-ethynyl-1-methyl-1H-pyrazole-3-carboxylate” is a powder in physical form. It has a molecular weight of 164.16. The storage temperature for this compound is 4 degrees Celsius.

Scientific Research Applications

Methyl 4-ethynyl-1-methyl-1H-pyrazole-3-carboxylate (referred to as MEP) is a heterocyclic compound with a pyrazole core. Its chemical structure includes an ethynyl group (C≡CH) and a carboxylate moiety. Let’s explore its applications across various scientific domains:

Medicinal Chemistry and Drug Discovery: MEP has attracted attention due to its structural resemblance to purine bases (adenine and guanine). Medicinal chemists explore its potential as a scaffold for designing novel drugs. Key aspects include:

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Synthetic Chemistry: Researchers have developed diverse synthetic methods to access MEP and its derivatives:

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Materials Science: MEP-containing materials find applications in:

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Biological Activity: MEP derivatives exhibit diverse biological effects:

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Agrochemicals: MEP-related compounds have implications in agriculture:

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Computational Chemistry: Theoretical studies explore MEP’s electronic properties, tautomeric forms, and interactions with biomolecules. Computational chemistry aids in predicting MEP’s behavior and optimizing its derivatives.

. Happy exploring! 🌿

Safety and Hazards

The safety information for “methyl 4-ethynyl-1-methyl-1H-pyrazole-3-carboxylate” includes several hazard statements: H315, H319, H335. The precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Future Directions

The future directions for “methyl 4-ethynyl-1-methyl-1H-pyrazole-3-carboxylate” could involve further exploration of its potential applications in medicinal chemistry, drug discovery, and other fields. As pyrazoles are often used as scaffolds in the synthesis of bioactive chemicals, there could be potential for the development of new drugs and treatments.